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Abstract
Dimethyl (2-oxopropyl)phosphonate (CAS Number: 4202-14-6), also known as dimethyl

acetonylphosphonate, is a versatile organophosphorus compound with significant applications

in synthetic organic chemistry. Its bifunctional nature, possessing both a ketone and a

phosphonate moiety, makes it a valuable precursor for the synthesis of a wide array of organic

molecules, including α,β-unsaturated ketones and various heterocyclic compounds. This

technical guide provides a comprehensive overview of its chemical and physical properties,

detailed experimental protocols for its synthesis and key reactions, and an exploration of its

potential role in modulating biological signaling pathways.

Chemical and Physical Properties
Dimethyl (2-oxopropyl)phosphonate is typically a colorless to pale yellow liquid.[1][2] Its key

physical and chemical properties are summarized in the tables below for easy reference.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 4202-14-6 [1][3][4][5][6]

Molecular Formula C₅H₁₁O₄P [1][5]

Molecular Weight 166.11 g/mol [1][5][6]

Appearance Colorless to pale yellow liquid [1][2][3]

Density 1.202 g/mL at 25 °C [1][6]

Boiling Point 76-79 °C at 3 mmHg [1][6]

Refractive Index (n20/D) 1.439 [1][6]

Flash Point 93.4 °C (closed cup) [7]

Table 2: Chemical Identifiers
Identifier Value Reference(s)

IUPAC Name
1-dimethoxyphosphorylpropan-

2-one

Synonyms

Dimethyl

acetonylphosphonate,

Acetonylphosphonic acid

dimethyl ester, (2-

Oxopropyl)phosphonic acid

dimethyl ester

[1][3][4]

InChI
1S/C5H11O4P/c1-5(6)4-

10(7,8-2)9-3/h4H2,1-3H3
[5][6]

InChIKey
UOWIYNWMROWVDG-

UHFFFAOYSA-N
[5][6]

SMILES COP(=O)(CC(C)=O)OC [6]

EC Number 224-110-5 [6]

PubChem CID 77872 [1][8]
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Synthesis and Reactions
Dimethyl (2-oxopropyl)phosphonate is a key intermediate in various organic transformations.

Its synthesis is most commonly achieved through the Michaelis-Arbuzov reaction.

Synthesis via the Michaelis-Arbuzov Reaction
The Michaelis-Arbuzov reaction is a cornerstone for the formation of carbon-phosphorus

bonds. It involves the reaction of a trialkyl phosphite with an alkyl halide. In the case of

dimethyl (2-oxopropyl)phosphonate, trimethyl phosphite is reacted with chloroacetone.

Materials: Trimethyl phosphite, chloroacetone, reaction flask, condenser, heating mantle,

distillation apparatus.

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place an

equimolar amount of trimethyl phosphite.

Slowly add chloroacetone dropwise to the trimethyl phosphite with stirring. The reaction is

exothermic, and the rate of addition should be controlled to maintain a gentle reflux.

After the addition is complete, heat the reaction mixture at reflux for 2-3 hours to ensure

the completion of the reaction.

The progress of the reaction can be monitored by observing the cessation of methyl

chloride evolution.

After cooling to room temperature, the crude product is purified by vacuum distillation to

yield pure dimethyl (2-oxopropyl)phosphonate.
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Synthesis of Dimethyl (2-oxopropyl)phosphonate.

Key Reactions and Applications
Dimethyl (2-oxopropyl)phosphonate is a valuable reagent in C-C bond-forming reactions,

most notably the Horner-Wadsworth-Emmons (HWE) reaction and as a precursor in the Ohira-

Bestmann modification for alkyne synthesis.

The HWE reaction utilizes a phosphonate-stabilized carbanion to react with aldehydes or

ketones, typically yielding (E)-alkenes with high stereoselectivity. The phosphonate carbanion

is more nucleophilic and less basic than the corresponding Wittig ylides, offering broader

functional group compatibility. The water-soluble phosphate byproduct simplifies purification.

Materials: Dimethyl (2-oxopropyl)phosphonate, a suitable base (e.g., NaH, K₂CO₃), an

aldehyde or ketone, anhydrous solvent (e.g., THF, acetonitrile), quenching solution (e.g.,

saturated aqueous NH₄Cl), extraction solvent (e.g., ethyl acetate).

Procedure (using NaH in THF):

To a stirred suspension of sodium hydride (1.1 eq) in anhydrous THF at 0 °C under an

inert atmosphere, add a solution of dimethyl (2-oxopropyl)phosphonate (1.0 eq) in

anhydrous THF dropwise.

Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir

for an additional 30 minutes to ensure complete formation of the phosphonate carbanion.
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Cool the reaction mixture back to 0 °C and add a solution of the aldehyde (1.0 eq) in

anhydrous THF dropwise.

Allow the reaction to warm to room temperature and stir until completion, as monitored by

TLC.

Carefully quench the reaction by the slow addition of saturated aqueous ammonium

chloride solution.

Extract the mixture with ethyl acetate. The combined organic layers are washed with brine,

dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

The crude product is purified by flash column chromatography on silica gel to yield the

desired α,β-unsaturated ketone.

Dimethyl (2-oxopropyl)phosphonate

Phosphonate Carbanion

Base (e.g., NaH)
Deprotonation

Betaine Intermediate
Aldehyde or Ketone

Nucleophilic Attack
Oxaphosphetane

Intermediate

α,β-Unsaturated Ketone (E-isomer)

Water-soluble Phosphate
Byproduct

Elimination

Click to download full resolution via product page

Horner-Wadsworth-Emmons Reaction Workflow.

Dimethyl (2-oxopropyl)phosphonate is a precursor to dimethyl (1-diazo-2-

oxopropyl)phosphonate, commonly known as the Ohira-Bestmann reagent. This reagent is

widely used for the one-carbon homologation of aldehydes to terminal alkynes under mild basic

conditions.

Biological Activity and Signaling Pathways
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Organophosphorus compounds are a broad class of chemicals with diverse biological activities.

While the specific biological roles of dimethyl (2-oxopropyl)phosphonate are not extensively

documented in publicly available literature, its structural class suggests potential interactions

with biological systems, particularly as an enzyme inhibitor. As a phosphonate, it can act as a

stable bioisostere of phosphate, a ubiquitous functional group in biological signaling.[9]

Potential as an Acetylcholinesterase Inhibitor
A primary mechanism of toxicity for many organophosphorus compounds is the inhibition of

acetylcholinesterase (AChE).[1] AChE is a critical enzyme in the nervous system responsible

for the hydrolysis of the neurotransmitter acetylcholine (ACh). Inhibition of AChE leads to an

accumulation of ACh in the synaptic cleft, resulting in overstimulation of cholinergic receptors

and subsequent toxic effects.

The inhibition of AChE by organophosphates typically involves the phosphorylation of a serine

residue in the enzyme's active site. This forms a stable, phosphorylated enzyme that is

catalytically inactive.
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Potential Mechanism of Acetylcholinesterase Inhibition.

Safety and Handling
Dimethyl (2-oxopropyl)phosphonate is a combustible liquid and should be handled with

appropriate safety precautions. It is harmful if swallowed and causes skin and serious eye

irritation.

Table 3: GHS Hazard Information
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Hazard Class Category

Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Data sourced from PubChem CID 77872.

Handling Recommendations:

Wear protective gloves, protective clothing, eye protection, and face protection.

Use only in a well-ventilated area.

Keep away from heat, sparks, open flames, and hot surfaces.

Store in a cool, dry, and well-ventilated place.

Conclusion
Dimethyl (2-oxopropyl)phosphonate is a valuable and versatile reagent in organic synthesis,

with well-established applications in the Horner-Wadsworth-Emmons reaction and as a

precursor for the Ohira-Bestmann reagent. Its utility in the construction of complex molecules

makes it an important tool for researchers in drug discovery and development. While its specific

biological activity is not extensively characterized, its classification as an organophosphorus

compound suggests potential interactions with biological targets such as acetylcholinesterase.

Further research into its biological effects could unveil new applications for this compound in

chemical biology and medicinal chemistry. Proper safety and handling procedures are essential

when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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